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Compound of Interest

Compound Name: Stearyl Behenate

Cat. No.: B1594761

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of stearyl behenate in
cosmetic and industrial formulations. The information is intended to guide researchers and
formulators in developing stable and effective products.

Stearyl behenate is the ester of stearyl alcohol and behenic acid, functioning as a versatile
ingredient in a variety of applications.[1][2] It is a waxy solid that is insoluble in water but
soluble in organic solvents.[3]

Cosmetic Applications

In the cosmetic and personal care industry, stearyl behenate is a widely used ingredient
valued for its multifunctional properties. It is found in a range of products including moisturizers,
creams, lotions, lipsticks, eye makeup, and hair care preparations.[1][4]

Key Functions in Cosmetics:

o Emollient and Skin Conditioner: Stearyl behenate softens and smoothens the skin, leaving
a soft and luxurious feel. It enhances the overall texture of the skin.

¢ Occlusive Agent: It forms a protective barrier on the skin's surface, which helps to prevent
moisture loss, making it particularly beneficial for dry and sensitive skin types.
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o Emulsion Stabilizer: In creams and lotions, it helps to prevent the separation of oil and water
components, contributing to the stability of the formulation.

 Viscosity Increasing Agent: It can be used to thicken the consistency of non-aqueous
formulations.

e Binder: In pressed powder products, it acts as a binder to hold the ingredients together.

Recommended Usage Levels in Cosmetic Formulations:

Formulation Type Typical Concentration (%)
Creams and Lotions 1-5

Lipsticks and Lip Balms 2-10

Mascaras and Eyeliners 1-5

Hair Conditioners 1-3

Sunscreens 1-5

Note: These are typical starting concentrations and may be adjusted based on the desired
product characteristics.

Industrial and Pharmaceutical Applications

Beyond cosmetics, stearyl behenate finds utility in other industries:

o Pharmaceuticals: It is used as an excipient in the manufacturing of medicines. Excipients are
inactive substances that serve as a vehicle or medium for the active drug substance.

e Food Industry: Stearyl behenate can be found in some food products like chocolate, candy,
and chewing gum where it acts as a stabilizer or antioxidant.

Physical and Chemical Properties
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Property Value

INCI Name STEARYL BEHENATE

CAS Number 24271-12-3

Molecular Formula C40H8002

Molecular Weight 593.1 g/mol

Appearance White to pale yellow solid

Melting Point 67.00 °C @ 760.00 mm Hg

Boiling Point (est.) 589.00 to 590.00 °C @ 760.00 mm Hg
Solubility Insoluble in water; soluble in organic solvents
Acid Value 3.00 max. KOH/g

Safety Profile

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of stearyl
behenate and concluded that it is safe for use in cosmetic ingredients. Clinical data shows no
evidence of skin irritation, sensitization, or comedogenicity. It is not expected to be a
carcinogen or reproductive toxin.

Experimental Protocols

The following are detailed protocols for evaluating the performance of formulations containing
stearyl behenate.

Protocol 1: Stability Testing of an Oil-in-Water (O/W)
Cream

Objective: To assess the physical stability of a cream formulation containing stearyl behenate
under accelerated aging conditions.

Materials and Equipment:

o Cream formulation with stearyl behenate
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Control cream formulation (without stearyl behenate)

Glass jars with airtight lids

pH meter

Viscometer

Incubators/ovens set at 4°C, 25°C, and 45°C

Centrifuge
Methodology:
e Initial Characterization (Day 0):
o Record the initial appearance, color, and odor of the cream.
o Measure the pH of a 10% dispersion of the cream in deionized water.
o Measure the viscosity of the cream at a controlled temperature (e.g., 25°C).
o Sample Storage:
o Place samples of the cream in glass jars and store them at the following conditions:
» 4°C (refrigerated)
» 25°C (room temperature)
» 45°C (elevated temperature)
» Evaluation Intervals:
o Evaluate the samples at regular intervals (e.g., 1 week, 4 weeks, 8 weeks, 12 weeks).

o Evaluation Parameters:
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o Visual Assessment: Check for any signs of separation, creaming, crystallization, or
changes in color and odor.

o pH Measurement: Measure the pH as described in step 1.

o Viscosity Measurement: Measure the viscosity as described in step 1.

e Freeze-Thaw Cycling:

o Subject a separate set of samples to three cycles of freezing at -10°C for 24 hours
followed by thawing at 25°C for 24 hours.

o After the third cycle, visually inspect the samples for any signs of instability.
o Centrifugation:

o To predict creaming, heat a sample of the emulsion to 50°C and centrifuge at 3000 rpm for
30 minutes.

o Inspect the sample for any signs of separation.
Data Presentation:

Record the results in a table for easy comparison.
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Time Stora.gfa Appearan Color odor oH Viscosity
Condition ce (cP)

Day 0 -

Week 4 4°C

Week 4 25°C

Week 4 45°C

Week 8 4°C

Week 8 25°C

Week 8 45°C

Week 12 4°C

Week 12 25°C

Week 12 45°C

Protocol 2: Evaluation of Emolliency and Skin Feel

Objective: To conduct a sensory evaluation of a lotion containing stearyl behenate to assess
its emollient properties and skin feel.

Materials and Equipment:

Lotion formulation with stearyl behenate

Control lotion formulation (without stearyl behenate)

Trained sensory panel (10-15 panelists)

Standardized evaluation forms

Controlled environment room (constant temperature and humidity)

Methodology:
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Panelist Training:

o Train panelists on the sensory attributes to be evaluated (e.g., spreadability, absorption,
slipperiness, tackiness, smoothness, softness, and residual film).

Sample Application:

o Apply a pre-measured amount (e.g., 0.1 g) of each lotion to a designated area on the
panelists' forearms.

o The application sites for the test and control lotions should be randomized.
Sensory Evaluation:

o Panelists will evaluate the sensory attributes at specified time points (e.g., immediately
after application, 5 minutes after, and 30 minutes after).

o Panelists will rate each attribute on a labeled magnitude scale (e.g., 0 = none, 10 = very
high).

Data Analysis:

o Analyze the data statistically (e.g., using ANOVA) to determine if there are significant
differences between the test and control formulations.

Protocol 3: Lipstick Performance Testing

Objective: To evaluate the physical properties of a lipstick formulation containing stearyl

behenate.

Materials and Equipment:

Lipstick formulation with stearyl behenate
Lipstick molds
Penetrometer or texture analyzer for hardness testing

Pay-off testing apparatus (e.g., drawing a line on a standard surface)
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¢ |ncubator set at 40°C

Methodology:

Hardness (Breaking Point):

o Measure the force required to break the lipstick using a penetrometer or texture analyzer.
This indicates the structural strength of the lipstick.

Pay-off:

o Evaluate the amount of product transferred to a surface with a single stroke. This can be
done qualitatively by visual assessment or quantitatively by weighing the amount of
product transferred.

Melting Point:

o Determine the melting point of the lipstick formulation, which should be in the range of
57°C to 65°C for good stability.

Heat Stability:

o Store the lipstick samples at 40°C for at least 24 hours and observe for any signs of
sweating (oil bleeding) or deformation.

Visualizations
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Caption: Workflow for incorporating stearyl behenate into an emulsion.
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Caption: Experimental workflow for cosmetic stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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